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Compound of Interest

Compound Name: (N)-Methyl omeprazole-d3

Cat. No.: B2512416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key
specifications, and practical applications of (N)-Methyl omeprazole-d3. This deuterated analog
of a primary omeprazole metabolite and impurity serves as a critical internal standard for
bioanalytical studies, particularly in pharmacokinetic and drug metabolism research.

Commercial Availability and Suppliers

(N)-Methyl omeprazole-d3 is available from several specialized chemical suppliers catering to
the research and pharmaceutical development sectors. It is typically offered as a mixture of
isomers with methylation on the imidazole nitrogen. Below is a summary of key suppliers and
their product information.
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Molecular
. Product CAS Molecular .
Supplier Weight ( Notes
Name Number Formula
g/mol )
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d3 (mixture of 3S use only.[1]
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Toronto d3 (Mixture of _ _
) ) Available in
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) 89352-76-1 362.46 various pack
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sizes.[2][3]
(TRC) methylated
nitrogens of
imidazole)
While not the
N-methylated
form,
MedChemEx Omeprazole- C17H16D3NsO indicates
922731-01-9 348.43 o
press d3 3S availability of
deuterated
omeprazole
analogs.[4][5]
Intended for
Cayman Omeprazole- C17H16D3NsO use as an
] 934293-92-2 348.4 )
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N-Methyl
Omeprazole-
d3(Mixture of Listed under
isomers with Ci1sH1sD3NsO their stable
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the 3S isotopes
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internal
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Technical Specifications

The quality and purity of stable isotope-labeled internal standards are paramount for accurate

and reproducible bioanalytical results. While a specific Certificate of Analysis for (N)-Methyl

omeprazole-d3 is not publicly available from all suppliers, representative data from analogous

compounds provide expected specifications.

Physicochemical Properties
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Property Value Source
Appearance Off-White to Pale Yellow Solid [4][10]
Storage Temperature -20°C for long-term storage [2][4]
Shipping Condition Ambient temperature [10]
N Soluble in Acetonitrile:Water
Solubility [10]
(1:2)
Purity and Isotopic Enrichment
Parameter Specification Notes

Chemical Purity (HPLC)

=298%

A Certificate of Analysis for
Omeprazole-d3 from
MedChemExpress shows a
purity of 98.99%.[4] A CoA for
the non-deuterated N-Methyl
Omeprazole shows an HPLC
purity of 99.24%.[10] TRC
specifies >95% (HPLC) for the
deuterated N-methyl analog.[2]

Isotopic Purity (Atom % D)

Expected =98%

A Certificate of Analysis for
Omeprazole-d3 specifies 99%
atom D.[11]

Deuterated Forms

>99% (d1-ds)

For Omeprazole-ds, Cayman
Chemical specifies 299%

deuterated forms.[6]

Unlabeled Species (do)

<1%

For Omeprazole-ds, Cayman

Chemical specifies <1% do.[6]

Experimental Protocols

The primary application of (N)-Methyl omeprazole-d3 is as an internal standard in liquid

chromatography-mass spectrometry (LC-MS/MS) methods for the quantification of N-Methyl
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omeprazole or omeprazole and its metabolites in biological matrices.

General Protocol for Bioanalytical Sample Preparation
and Analysis

This protocol is a representative example for the use of a deuterated internal standard in a
pharmacokinetic study.

Materials:

 Biological matrix (e.g., plasma, brain homogenate)

(N)-Methyl omeprazole-d3 (Internal Standard, IS)

Acetonitrile (ACN) with 0.1% formic acid

Water with 0.1% formic acid

Microcentrifuge tubes or 96-well plates

Vortex mixer and centrifuge

Procedure:

Sample Thawing: Thaw frozen biological samples on ice.

« Internal Standard Spiking: Add a small, precise volume of a known concentration of (N)-
Methyl omeprazole-d3 solution to each sample (excluding blanks).

o Protein Precipitation: Add a larger volume of cold acetonitrile (typically 3-4 times the sample
volume) to precipitate proteins.

» Vortexing and Centrifugation: Vortex the samples vigorously and then centrifuge at high
speed to pellet the precipitated proteins.

o Supernatant Transfer: Carefully transfer the supernatant to a new tube or well for LC-MS/MS
analysis.
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o LC-MS/MS Analysis: Inject the sample extract onto an appropriate LC column (e.g., C18) for
chromatographic separation, followed by detection using a tandem mass spectrometer
operating in multiple reaction monitoring (MRM) mode.

Representative Synthesis of Deuterated Omeprazole
Analogues

While a specific protocol for the synthesis of (N)-Methyl omeprazole-d3 is not readily available
in the public domain, the general synthesis of omeprazole and its analogues involves the
coupling of a pyridine moiety with a benzimidazole core, followed by oxidation. Deuterium can
be introduced at non-exchangeable positions on the aromatic rings of the precursors.

A common method for preparing deuterated aromatic compounds is through hydrogen-isotope
exchange reactions, which can be catalyzed by metals such as rhodium.[12] The synthesis of
omeprazole itself typically involves the reaction of 2-chloromethyl-4-methoxy-3,5-
dimethylpyridine hydrochloride with 2-mercapto-5-methoxybenzimidazole, followed by oxidation
of the resulting sulfide to a sulfoxide.[13]

Visualizations
General Workflow for a Pharmacokinetic Study Using a
Deuterated Internal Standard
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Caption: Workflow for a typical pharmacokinetic study utilizing a deuterated internal standard.

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b2512416?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2512416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Caption: The role of the internal standard in correcting for variability in LC-MS/MS analysis.

In conclusion, (N)-Methyl omeprazole-d3 is a commercially available and essential tool for
researchers in drug metabolism and pharmacokinetics. Its use as an internal standard,
facilitated by its high isotopic and chemical purity, enables the accurate quantification of
omeprazole and its metabolites in complex biological matrices. The protocols and workflows
described herein provide a foundational guide for the effective implementation of this critical
reagent in bioanalytical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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